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Compound of Interest

Compound Name: BNTX maleate

Cat. No.: B10752603

An In-depth Technical Guide on 7-Benzylidenenaltrexone Maleate (BNTX Maleate)

Executive Summary

This document provides a technical overview of 7-Benzylidenenaltrexone maleate (BNTX
maleate), a research chemical identified as a selective &1 opioid receptor antagonist. It is
crucial to distinguish this compound from products developed by BioNTech, a biotechnology
company publicly traded under the ticker symbol BNTX. There is no publicly available
information suggesting that BNTX maleate has undergone extensive preclinical toxicology
studies or any clinical trials in humans. Therefore, this guide focuses on its known
pharmacological properties and mechanism of action based on available scientific literature.
The long-term physiological effects of BNTX maleate administration have not been
documented.

Introduction

BNTX maleate, chemically known as 7-Benzylidenenaltrexone maleate, is a derivative of
naltrexone.[1] It is primarily used in preclinical research to investigate the role of the 41 opioid
receptor subtype.[1] It is important to note that this compound is distinct from the BNT162b2
COVID-19 vaccine developed by Pfizer and BioNTech. The similar abbreviation "BNTX"
appears to be a source of confusion. This document will exclusively focus on the scientific data
available for 7-Benzylidenenaltrexone maleate.
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Pharmacological Profile

Mechanism of Action:

BNTX maleate functions as a selective antagonist for the 81 (delta-1) opioid receptor.[1] Opioid
receptors are a class of G protein-coupled receptors that are the primary targets of opioids. The
delta opioid receptor has two subtypes, 31 and 2. BNTX maleate's selectivity for the 61
subtype allows researchers to isolate and study the specific physiological functions mediated
by this receptor.[1]

Studies have shown its activity in inhibiting neurogenic ion transport in porcine ileal mucosa,
suggesting a role for a novel opioid receptor in this process.[1]

Caption: BNTX maleate antagonism of the d1 opioid receptor.

Preclinical Studies

The available research on BNTX maleate is limited to preclinical models, primarily in rodents
and porcine tissues.

Key Findings:

e Antinociception: Intrathecal administration of BNTX has been used to study the role of d1
opioid receptors in pain modulation in the spinal cord of rats.[1]

o Gastrointestinal Function: Research in porcine ileal mucosa indicates that BNTX can inhibit
ion transport, suggesting a role for d:1-preferring opioid receptors in regulating intestinal
function.[1]

Experimental Protocols:
* In vivo Antinociception Studies:
o Animal Model: Male Sprague-Dawley rats.

o Administration: Intrathecal injection of BNTX maleate.
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o Assessment: Nociceptive thresholds are measured using methods like the tail-flick or hot-

plate test to evaluate the analgesic effects of other compounds in the presence of the &1

antagonist.

e Invitro lon Transport Studies:

o Tissue Model: Porcine ileal mucosa mounted in Ussing chambers.

o Methodology: The tissue is bathed in a buffer solution, and a voltage clamp is used to

measure short-circuit current (Isc), an indicator of active ion transport. The effect of BNTX

on the Isc response to various opioid agonists is then quantified.

In Vitro (Ion Transport)

Porcine lleal Mucosa Ussing Chamber Assay

Short-circuit Current

Measurement

In Vivo (Antinociception)

Rat Model

Intrathecal BNTX
Administration
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(e.g., Tail-flick)

Click to download full resolution via product page

Caption: Preclinical experimental workflows for BNTX maleate.

Quantitative Data

There is a lack of comprehensive quantitative data regarding the pharmacokinetics,

pharmacodynamics, and toxicology of BNTX maleate. The existing literature focuses on its

gualitative effects as a research tool. No data on absorption, distribution, metabolism, and

excretion (ADME) or long-term safety is publicly available.
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Parameter Data Reference
Chemical Formula C27H27NO4:C4H40a4 Tocris Bioscience[1]
Molecular Weight 545.59 Tocris Bioscience[1]
o Selective 1 opioid receptor
Receptor Selectivity ) Portoghese et al. (1992)[1]
antagonist

Long-Term Physiological Effects

There is no available data on the long-term physiological effects of BNTX maleate
administration in any species. The compound has been used in acute or short-term preclinical
experiments to investigate specific scientific questions. Long-term studies, which are essential
for drug development to assess chronic toxicity, carcinogenicity, and other delayed effects,
have not been published for BNTX maleate.

Clarification on BNTX and BioNTech

It is imperative to differentiate between BNTX maleate and the work of BioNTech. BioNTech is
a company that, in partnership with Pfizer, developed the BNT162b2 mRNA COVID-19 vaccine.
The long-term safety of the BNT162b2 vaccine is being continuously monitored through
extensive clinical trials and post-marketing surveillance.[2][3] This monitoring includes tracking
adverse events of special interest and conducting long-term follow-up of trial participants.[2]
Data from these studies are publicly available and subject to regulatory review.[3] The research
and data for the BNT162b2 vaccine are entirely separate from the preclinical research chemical
BNTX maleate.

Conclusion

BNTX maleate is a valuable research tool for studying the &1 opioid receptor. However, the
available scientific literature is limited to its acute pharmacological effects in preclinical settings.
There is a complete absence of data on its long-term physiological effects, pharmacokinetics,
and safety profile in humans. The similarity of its abbreviated name to the stock ticker for
BioNTech has likely caused confusion. Researchers, scientists, and drug development
professionals should be aware of the distinct nature of this compound and the lack of
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comprehensive safety data. Any consideration of this or similar compounds for therapeutic
development would require extensive preclinical toxicology and long-term safety studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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